Cas no 31020-32-3 (Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI))
31020-32-3 structure
Product Name:Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
CAS No:31020-32-3
MF:C9H12N2O2
MW:180.203782081604
CID:315231
PubChem ID:302700
Update Time:2025-04-19
Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
- propan-2-yl N-pyridin-2-ylcarbamate
- [2]pyridyl-carbamic acid isopropyl ester
- [2]Pyridyl-carbamidsaeure-isopropylester
- 2-Isopropoxycarbonylamino-pyridin
- AG-F-02931
- CTK4G6288
- isopropyl pyridin-2-ylcarbamate
- NSC190401
- PROPAN-2-YL N-(PYRIDIN-2-YL)CARBAMATE
- 31020-32-3
- SCHEMBL11794850
- Propan-2-yl pyridin-2-ylcarbamate
- NSC-190401
- DTXSID20307220
-
- Inchi: 1S/C9H12N2O2/c1-7(2)13-9(12)11-8-5-3-4-6-10-8/h3-7H,1-2H3,(H,10,11,12)
- InChI Key: FPRYAYYONDOGNO-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CN=1)=O)C(C)C
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Density: 1.158
- Boiling Point: 240.4°Cat760mmHg
- Flash Point: 99.2°C
- Refractive Index: 1.55
- PSA: 51.22
- LogP: 2.11150
Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
31020-32-3 (Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)) Related Products
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